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Application of Optec Instruments in Variable
Star Observation Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of Optec single-channel
photometers for the observation of variable stars. The protocols outlined are designed to
ensure high-quality, standardized data collection suitable for submission to astronomical
databases and for scientific research. The primary technique discussed is differential
photometry, a robust method for achieving high-precision measurements of stellar magnitudes.

Instrumentation Overview

Optec, Inc. has a long history of providing reliable single-channel photometers that are well-
suited for variable star photometry. The SSP-3 and SSP-4 models are particularly relevant for
this application, catering to visible and infrared observations, respectively.

Optec SSP-3 and SSP-4 Specifications

The following table summarizes the key specifications for the Optec SSP-3 and SSP-4
photometers.
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Feature Optec SSP-3 Gen 2 Optec SSP-4
1.3 mm square silicon 0.3mm infrared InGaAs cooled
Detector Type ] ]
photodiode photodiode[1]
Spectral Response 300 - 1100 nm 800 - 1800 nm
Standard Filters Johnson-Cousins U, B, V, R, | J, H[1]

Field Aperture

1.0 mm (standard); 0.5, 0.75,
2.0 mm (optional)[1]

0.3 mm (standard); 1.0 mm
(optional)[1][2]

Integration Times

1, 5, or 10 seconds[3][4]

1, 5, 10, or 30 seconds|2]

Gain Settings

1, 10, 100[3][4]

1, 10, 100

Power

9V rechargeable battery or DC
power supply[1][3]

Universal DC power supply[1]

Data Output

Serial (COM) port[3][4]

Serial (COM) port

Experimental Protocols
Protocol for Differential Photometry Observation

Differential photometry is the cornerstone of high-precision variable star observation with

single-channel photometers. This technique minimizes the effects of atmospheric extinction by
comparing the target variable star (V) to a nearby, non-variable comparison star (K) of known
magnitude and a check star (C) to verify the constancy of the comparison star.

2.1.1. Pre-Observation Setup

» Telescope and Instrument Preparation:

o Ensure the telescope is properly collimated and focused.

o Mount the Optec photometer securely to the telescope.

o Allow the photometer to thermally stabilize for at least 10-15 minutes at the ambient
observatory temperature.
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e Star Selection:

o Using star charts from the American Association of Variable Star Observers (AAVSO) or
other reliable sources, select a variable star (V), a comparison star (K), and a check star

(©).

o The comparison star should be of a similar magnitude and color to the variable star and
located within the same field of view, if possible.

o The check star should also be nearby and of a constant brightness.

o Software and Data Logging:

o Connect the photometer to a computer running data acquisition software such as Optec's
SSPDatag.[5]

o Prepare a log sheet (digital or physical) to record observations. An example is provided in
Table 2.

2.1.2. Observational Sequence

The following sequence is recommended to ensure accurate measurements and to account for
variations in sky transparency.

o Center the comparison star (K) in the photometer's aperture.

» Take three consecutive 10-second integrations. Record the raw counts for each.

* Move the telescope to a nearby patch of "empty"” sky (S) at a similar altitude to the stars
being measured.

» Take three 10-second integrations of the sky background.

o Center the variable star (V) and take three 10-second integrations.

o Measure the sky background (S) again.

o Center the check star (C) and take three 10-second integrations.
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Measure the sky background (S) again.

Return to the variable star (V) for another set of three integrations.

Measure the sky background (S) again.

Finish the sequence by measuring the comparison star (K) again.

A full sequence would look like: K-S -V -S-C-S-V-S-K. This sequence should be

repeated several times over the course of the observing session.

Example Observation Log

Integra Averag
. ) . Raw Raw Raw
Julian Time . . tion e
Object  Filter . Count Count Count
Date (UT) Time Count
sl s2 s3
(s) s
245987 01:15:3
V 10 150234 150255 150240 150243
6.54321 O
245987  01:17:1
Sky \% 10 1234 1230 1232 1232
6.54432 O
245987 01:18:5
V 10 135678 135690 135681 135683

6.54543 O

Data Reduction Protocol

The goal of data reduction is to convert the raw counts from the photometer into standard

astronomical magnitudes.

3.1. Calculation of Instrumental Magnitudes

e Average Sky Background: For each star measurement, calculate the average sky

background count from the sky measurements taken immediately before and after the star

measurement.
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e Net Counts: Subtract the average sky background from the average raw counts for each star
to get the net counts.

o Net Counts = Average Raw Counts - Average Sky Background

 Instrumental Magnitude: Calculate the instrumental magnitude (v, b, etc.) for each star using
the following formula:

o m_inst =-2.5 * log10(Net Counts)
3.2. Calculation of Differential Magnitudes

The differential magnitude is the difference in instrumental magnitude between the variable star
and the comparison star.

e Av =v_variable - v_comparison

This value represents the brightness of the variable star relative to the constant comparison
star.

Transformation to the Standard System

To ensure data is comparable with observations from other observatories, instrumental
magnitudes should be transformed to a standard system (like the Johnson-Cousins UBVRI
system). This requires the calculation of transformation coefficients.

Protocol for Determining Transformation Coefficients

Transformation coefficients are determined by observing standard star fields, which are clusters
of stars with precisely known standard magnitudes. The open cluster M67 is a commonly used
standard field.[6]

o Observe a Standard Field: On a clear, photometric night, observe a standard star field like
M67.

o Select Standard Stars: Choose 15-20 standard stars from the field that cover a wide range of
colors (B-V values).
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» Data Acquisition: For each selected standard star, obtain measurements in at least two filters
(e.g., Band V).

o Data Reduction: Reduce the data for the standard stars as described in Section 3 to obtain
instrumental magnitudes (b and v).

o Calculate Coefficients: The primary transformation coefficients are the color term (Tbv) and
the magnitude term (Tv). They are calculated by performing a least-squares fit on the
following equations:[7]

o (B-V)=Tbv*(b-v)

[e]

V-v=Tv*(B-V)+ Zv where:

o

B and V are the known standard magnitudes of the standard stars.

[¢]

b and v are the instrumental magnitudes.

Thbv is the color transformation coefficient.

[e]

[e]

Tv is the magnitude transformation coefficient.

(¢]

Zv is the zero point for the V filter.

Applying Transformation Coefficients

Once the transformation coefficients are known, they can be applied to the differential
magnitude of the variable star observation:

e AV =Av-Tv * [(B-V)variable - (B-V)comparison|]

where AV is the transformed differential magnitude. The final standard magnitude of the

variable star is then:
e Vvariable = AV + Vcomparison

where Vcomparison is the known standard V magnitude of the comparison star.
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Visualizations
Variable Star Observation Workflow

The following diagram illustrates the complete workflow for a variable star observing session
using an Optec photometer.
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Data Reduction and Analysis Pathway

This diagram shows the logical flow for reducing the raw photometric data to obtain standard
magnitudes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application of Optec instruments in variable star
observation protocols.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168578#application-of-optec-instruments-in-
variable-star-observation-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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